(E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3O2/c1-22-16-8-7-12(10-17(16)23-2)9-13(11-19)18-20-14-5-3-4-6-15(14)21-18/h3-10H,1-2H3,(H,20,21)/b13-9+
• InChI Key: SIPOTHFKLAFEAC-UKTHLTGXSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)OC
• Molecular Formula: C18H15N3O2
• Molecular Weight: 305.3 g/mol
• CAS No.: 1001430-35-8

Description

(E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C18H15N3O2 and its molecular weight is 305.337. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Properties

Benzimidazole derivatives, including compounds like (E)-2-(1H-benzimidazol-2-yl)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile, are crucial in medicinal chemistry due to their broad spectrum of biological activities. The chemistry and properties of these compounds are varied, involving different preparation procedures, structures, spectroscopic properties, and potential biological and electrochemical activities. This diversity suggests areas of potential interest for further investigation into unknown analogues (Boča, Jameson, & Linert, 2011).

Biological Activities

Benzimidazole compounds are recognized for their wide range of biological activities, which include acting as antimicrobial, antiviral, antiparasitic, antihypertensive, anticancer agents, and more. The therapeutic potential of benzimidazole derivatives is vast, with research indicating their role in the development of new therapeutic compounds. Substitutions around the benzimidazole nucleus result in pharmacologically active compounds, highlighting the importance of benzimidazole derivatives in drug discovery and development (R. Babbar, Swikriti, & S. Arora, 2020).

Synthesis and Drug Design

The synthesis and design of benzimidazole derivatives are critical areas of research, with recent studies focusing on developing sustainable industrial synthetic routes and specific design software. This approach aims to develop effective and clinically relevant benzimidazole compounds, acknowledging their remarkable efficacy in treating various diseases. Such efforts highlight the potential of benzimidazole derivatives, including this compound, to be the foundation for therapy against challenging diseases like Ebola virus (Miao Wang, Xiao-feng Han, & Zhiming Zhou, 2015).